Cas no 64647-51-4 (1-{[1,3-Bis(dodecyloxy)propan-2-YL]oxy}octadecane)

• Product Name: 1-{[1,3-Bis(dodecyloxy)propan-2-YL]oxy}octadecane
• CAS No: 64647-51-4
• MF: C₄₅H₉₂O₃
• MW: 681.210195541382
• CID: 2792475
• PubChem ID: 71371530
• Update Time: 2025-04-21

1-{[1,3-Bis(dodecyloxy)propan-2-YL]oxy}octadecane Chemical and Physical Properties

Names and Identifiers

• DTXSID30794460
• 64647-51-4
• 1-{[1,3-BIS(DODECYLOXY)PROPAN-2-YL]OXY}OCTADECANE
• 1-{[1,3-Bis(dodecyloxy)propan-2-YL]oxy}octadecane

• Inchi： 1S/C45H92O3/c1-4-7-10-13-16-19-22-23-24-25-26-27-30-33-36-39-42-48-45(43-46-40-37-34-31-28-20-17-14-11-8-5-2)44-47-41-38-35-32-29-21-18-15-12-9-6-3/h45H,4-44H2,1-3H3
• InChI Key： LDBCPJHQWFHEHK-UHFFFAOYSA-N
• SMILES： O(C(COCCCCCCCCCCCC)COCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 680.70464679Da
• Monoisotopic Mass: 680.70464679Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 48
• Rotatable Bond Count: 44
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.9
• Topological Polar Surface Area: 27.7Ų